![molecular formula C6HNO5S B2726547 4-Nitrothieno[3,4-c]furan-1,3-dione CAS No. 932032-16-1](/img/structure/B2726547.png)
4-Nitrothieno[3,4-c]furan-1,3-dione
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Description
4-Nitrothieno[3,4-c]furan-1,3-dione, commonly known as 4-NTFD, is an organic compound that belongs to the nitrofuran family of compounds. It is a yellow-colored solid that is soluble in water and has a melting point of 192-194°C. 4-NTFD is an important intermediate in the synthesis of a variety of organic compounds. It has been used in the synthesis of pharmaceuticals, dyes, pesticides, and other organic compounds. 4-NTFD has been studied extensively for its synthesis methods, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
Research demonstrates a new facile approach to the synthesis of 3-methylthio-substituted furans, pyrroles, thiophenes, and related derivatives using readily available aryl methyl ketones. This method involves cross-coupling reactions and domino processes leading to the formation of these heterocyclic compounds with potential applications in pharmaceuticals and materials science (Guodong Yin et al., 2008).
Conducting Polymer Precursors
The synthesis and electrochemical polymerization of compounds leading to the formation of functionalized conducting polymers have been reported. These polymers find applications in electronics and materials science, underscoring the importance of 4-Nitrothieno[3,4-c]furan-1,3-dione derivatives in creating advanced materials (L. Schweiger et al., 2000).
Reactions with Dipolarophiles
Studies on the reactions of 3,4-disubstituted 1,2,5-oxadiazole 2-oxides with dipolarophiles highlight the substituent and solvent effects on reaction courses. These findings contribute to the understanding of chemical reactivity and the synthesis of novel organic compounds (Tomio Shimizu et al., 1985).
Molecular Structure Analysis
The structural analysis of related compounds, such as 2-ethyl-2-nitroindan-1,3-dione, provides insights into the non-planar nature of these systems and their electronic properties. Such studies are crucial for the design of new materials with specific electronic characteristics (J. G. Garcia et al., 1993).
Energetic Materials Development
The synthesis and characterization of highly energetic materials, such as 3,4-di(nitramino)furazan, demonstrate the potential of nitrothieno[3,4-c]furan-1,3-dione derivatives in the development of powerful explosives. This research highlights the role of structural features in determining the sensitivity and performance of energetic materials (Yongxing Tang et al., 2015).
properties
IUPAC Name |
4-nitrothieno[3,4-c]furan-1,3-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6HNO5S/c8-5-2-1-13-4(7(10)11)3(2)6(9)12-5/h1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYLLPTJEAUKCAF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=C(S1)[N+](=O)[O-])C(=O)OC2=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6HNO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
932032-16-1 |
Source
|
Record name | 4-nitro-1H,3H-thieno[3,4-c]furan-1,3-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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